Cas no 2287333-96-2 (2-Pyridinesulfonyl fluoride, 5-bromo-6-methyl-)

• Product Name: 2-Pyridinesulfonyl fluoride, 5-bromo-6-methyl-
• CAS No: 2287333-96-2
• MF: C₆H₅BrFNO₂S
• MW: 254.076802968979
• CID: 4787016
• Update Time: 2025-05-19

2-Pyridinesulfonyl fluoride, 5-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl fluoride, 5-bromo-6-methyl-

• Inchi： 1S/C6H5BrFNO2S/c1-4-5(7)2-3-6(9-4)12(8,10)11/h2-3H,1H3
• InChI Key： DZKGDIRNWZZTSY-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC(C)=C(Br)C=C1

Additional information on 2-Pyridinesulfonyl fluoride, 5-bromo-6-methyl-

Comprehensive Overview of 2-Pyridinesulfonyl fluoride, 5-bromo-6-methyl- (CAS No. 2287333-96-2)

2-Pyridinesulfonyl fluoride, 5-bromo-6-methyl- (CAS No. 2287333-96-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonyl fluoride functional group. This heterocyclic compound features a pyridine core modified with a sulfonyl fluoride moiety at the 2-position, along with bromo and methyl substituents at the 5- and 6-positions, respectively. Its molecular structure enables selective reactivity, making it valuable for covalent inhibitor design and click chemistry applications.

Recent studies highlight the growing demand for sulfonyl fluoride-based probes in chemical biology, particularly for targeting serine hydrolases and other nucleophilic residues. The 5-bromo-6-methyl- substitution pattern enhances steric and electronic properties, allowing precise modulation of binding affinity. Researchers are exploring its potential in fragment-based drug discovery, where its small molecular weight (MW: ~264.1 g/mol) and balanced lipophilicity (LogP ~2.1) align with lead optimization strategies.

From a synthetic perspective, CAS 2287333-96-2 serves as a versatile intermediate for constructing biaryl ethers or cross-coupling reactions via its bromo substituent. The sulfonyl fluoride group offers orthogonal reactivity to traditional carboxylic acids, enabling chemoselective modifications under mild conditions. This aligns with the pharmaceutical industry's shift toward late-stage functionalization to accelerate drug development pipelines.

Environmental and safety profiles of 2-Pyridinesulfonyl fluoride derivatives are frequently discussed in green chemistry forums. While the compound exhibits moderate stability in aqueous media (pH 7-9), proper handling protocols are recommended due to the potential hydrolysis of the sulfonyl fluoride group. Its low bioaccumulation potential (BCF < 100) and ready biodegradability (OECD 301D) make it preferable over persistent halogenated alternatives.

Analytical characterization of 5-bromo-6-methyl-2-pyridinesulfonyl fluoride typically involves HPLC (retention time ~6.2 min under C18 reverse-phase conditions) and LC-MS (m/z 263.9 [M+H]+). NMR studies reveal distinct shifts for the methyl group (~2.4 ppm in 1H NMR) and pyridine protons (8.1–8.3 ppm), while 19F NMR shows a characteristic singlet near +68 ppm. These spectral signatures aid in quality control during scale-up processes.

Market trends indicate rising interest in fluorinated pyridine building blocks, driven by their applications in PET imaging tracers and kinase inhibitors. The 5-bromo substitution allows further derivatization via Buchwald-Hartwig amination or Suzuki couplings, addressing the need for diverse chemical space exploration. Patent analyses reveal increasing use of this scaffold in allosteric modulator designs for CNS targets.

Storage recommendations for CAS 2287333-96-2 emphasize protection from moisture (desiccated at 2-8°C) due to the hydrolytic sensitivity of the sulfonyl fluoride group. Technical datasheets report ≥95% purity by HPLC, with common impurities including the corresponding sulfonic acid (≤2%). Thermal stability studies (DSC) show decomposition onset at ~180°C, permitting standard handling below this threshold.

Emerging applications in proteomics research leverage the compound's ability to form stable adducts with catalytic triads. Its tunable reactivity (half-life ~4h in PBS at 25°C) bridges the gap between reversible binders and irreversible inhibitors. This property is particularly valuable for activity-based protein profiling (ABPP) studies aiming to deconvolute complex enzyme networks.

Regulatory status varies by region, but most jurisdictions classify 2-Pyridinesulfonyl fluoride, 5-bromo-6-methyl- as a non-GHS hazardous substance when handled appropriately. Industrial-scale synthesis typically employs pyridine N-oxidation followed by fluorosulfonation, with yields optimized to >80% through continuous flow methodologies. Life cycle assessments suggest lower E-factors (<2) compared to traditional sulfonyl chloride routes.

Future research directions may explore its utility in DNA-encoded library (DEL) platforms or covalent PROTACs, capitalizing on the balanced reactivity profile. The compound's IP landscape shows active development across therapeutic areas, particularly in oncology and inflammation. Collaborative studies with AI-assisted molecular design platforms could further unlock its potential in next-generation drug discovery.